8-[(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)acetyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-[2-(4,6-dimethyl-2-oxopyrimidin-1-yl)acetyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C18H26N4O3/c1-4-20-12-18(10-15(20)23)5-7-21(8-6-18)16(24)11-22-14(3)9-13(2)19-17(22)25/h9H,4-8,10-12H2,1-3H3
• InChI Key: WWHVQFKCGVEDQQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)C(=O)CN3C(=CC(=NC3=O)C)C)CC1=O
• Molecular Formula: C18H26N4O3
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[4.5]decan-3-one derivatives typically involves multi-step pathways starting from readily available precursors. For instance, a series of 2,8-diazaspiro[4.5]decan-1-one derivatives were designed and synthesized for their inhibition activities against chitin synthase and antimicrobial activities, showcasing the versatility of these compounds in medicinal chemistry applications (Li et al., 2019).

Molecular Structure Analysis

The molecular structures of diazaspiro[4.5]decan-3-one derivatives are characterized using advanced techniques such as X-ray crystallography, which provides detailed insights into their three-dimensional conformations. This information is crucial for understanding the interaction of these compounds with biological targets (Attia et al., 2014).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including cycloadditions, nucleophilic substitutions, and more, which are fundamental in modifying their structures for specific applications. For instance, the reactions of 3-acetylpyrrolo[1,2-a]pyrimidine derivatives demonstrate the chemical versatility of pyrimidine moieties in synthesizing cyclic compounds with potential biological activities (Kurihara et al., 1983).